Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride
Overview
Description
Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride is a complex organic compound with significant applications in various fields of scientific research. This compound is characterized by the presence of benzenamine and methylthio groups, which contribute to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride involves multiple steps, including the formation of intermediate compounds. The reaction typically starts with the preparation of 4-(methylthio)benzenamine, which is then reacted with other reagents to form the final product. The reaction conditions often involve the use of solvents, catalysts, and controlled temperatures to ensure the desired product yield.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its monohydrochloride form.
Chemical Reactions Analysis
Types of Reactions
Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into amines or other reduced forms.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the reaction outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.
Scientific Research Applications
Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride has diverse applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Benzenamine, 4-methyl-: Similar in structure but lacks the methylthio groups.
Benzenamine, 4-methoxy-2-(methylthio)-: Contains a methoxy group in addition to the methylthio group.
Uniqueness
Benzenamine, 4-(methylthio)-N-(5-((4-(methylthio)phenyl)amino)-2,4-pentadienylidene)-, monohydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.
Properties
CAS No. |
93836-79-4 |
|---|---|
Molecular Formula |
C19H21ClN2S2 |
Molecular Weight |
377.0 g/mol |
IUPAC Name |
4-methylsulfanyl-N-[(1E,3E)-5-(4-methylsulfanylphenyl)iminopenta-1,3-dienyl]aniline;hydrochloride |
InChI |
InChI=1S/C19H20N2S2.ClH/c1-22-18-10-6-16(7-11-18)20-14-4-3-5-15-21-17-8-12-19(23-2)13-9-17;/h3-15,20H,1-2H3;1H/b5-3+,14-4+,21-15?; |
InChI Key |
IWADBZOFCWXGJQ-SNZQITTRSA-N |
Isomeric SMILES |
CSC1=CC=C(C=C1)N/C=C/C=C/C=NC2=CC=C(C=C2)SC.Cl |
Canonical SMILES |
CSC1=CC=C(C=C1)NC=CC=CC=NC2=CC=C(C=C2)SC.Cl |
Origin of Product |
United States |
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